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Compound of Interest

Compound Name: Crocin IV (Standard)

Cat. No.: B1263134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of Crocin 1V, a key bioactive constituent found in saffron. The document details its
physicochemical characteristics, spectroscopic data, and relevant experimental protocols for its
analysis. Furthermore, it explores the molecular signaling pathways modulated by crocins,
offering insights for drug discovery and development.

Core Chemical and Physical Properties

Crocin 1V, also known as Dicrocin, is a carotenoid pigment belonging to the crocin family of
compounds. These compounds are primarily responsible for the vibrant color of saffron.[1][2]
Crocin |V is specifically a crocetin glycoside with potent antioxidant activity.[1][3]

The fundamental physicochemical properties of the Crocin IV standard are summarized below.
It is important to note that while some data is specific to Crocin IV, other properties like melting
point are reported for the most common form, a-crocin, and are included here for reference.
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Property Value Reference
Synonyms Dicrocin [1]

CAS Number 57710-64-2

Molecular Formula C32H44014

Molecular Weight 652.68 g/mol

Appearance Solid

Melting Point 186 °C (for a-crocin)

Freely soluble in hot water;
Solubili Soluble in DMSO; Sparingly
olubili
Y soluble in ethanol and ether;

Insoluble in oil.

Stability: Crocins are sensitive to light, heat, and pH. The degradation kinetics of crocin
generally follow a second-order reaction. Optimal stability is observed in weakly acidic
conditions (pH 5) and at low temperatures (5°C to 20°C). The presence of preservatives,
particularly ascorbic acid, has been shown to significantly enhance stability, with a reported
half-life of over 140 days at 20°C under these conditions.

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and quantification of Crocin IV.

Table 2: UV-Visible Spectroscopic Data

Method Amax Solvent/Conditions Reference

_ Aqueous or
UV-Vis Spectroscopy ~440-442 nm ) )
Methanolic Solution

Aqueous or
~250-260 nm ) )
Methanolic Solution

Shoulder at ~460 nm Aqueous Solution
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The intense absorption band around 440 nm is characteristic of the polyene conjugated system
of the crocetin backbone and is primarily responsible for its color. The band at approximately
250 nm corresponds to the glucosyl ester bonds.

Experimental Protocols

Standardized protocols are essential for the reliable analysis of Crocin IV in research and
quality control settings.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common analytical technique for the separation and quantification of crocins.
Sample Preparation:

o Prepare a stock solution of the saffron extract or Crocin IV standard (e.g., 200 ppm) in a 50%
methanol-water solution.

e Sonicate the solution to ensure complete dissolution.

 Filter the sample through a 0.22 um syringe filter prior to injection to remove any particulate
matter.

Chromatographic Conditions:

e Column: Areversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 pm particle size) is
typically used.

o Mobile Phase: A gradient or isocratic system of methanol and water (often with 0.1% formic
or phosphoric acid) is common. A typical isocratic condition is methanol:water (55:45).

e Flow Rate: 1.0 mL/min.
» Detection Wavelength: 440 nm, corresponding to the maximum absorbance of crocins.
e Column Temperature: 25-30 °C.

e Injection Volume: 10-20 pL.
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Sample Preparation

Weigh Standard/Sample

Dissolve in Solvent
(e.g., 50% Methanol)

Sonicate to Dissolve

Filter (0.22 pm)

Chromatographic Analysis

Inject into HPLC System

Separation on C18 Column

Detection at 440 nm
(UV-Vis Detector)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iv-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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